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Compound of Interest

Compound Name: Levamlodipine Maleate

CAS No.: 135969-53-8

Cat. No.: B15719484

Get Quote

Introduction

Levamlodipine, the pharmacologically active (S)-enantiomer of amlodipine, is a widely

prescribed long-acting calcium channel blocker for the treatment of hypertension and angina.[1]

Monitoring its concentration in plasma is crucial for pharmacokinetic studies, bioequivalence

assessments, and therapeutic drug monitoring. This application note details a robust and

validated Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method with

UV detection for the quantification of levamlodipine in human plasma. The described method is

simple, accurate, and precise, making it suitable for routine analysis in a clinical or research

laboratory setting.

Principle

The method involves the extraction of levamlodipine and an internal standard (IS) from human

plasma via a straightforward protein precipitation technique. The separated supernatant is then

injected into an RP-HPLC system. Chromatographic separation is achieved on a C18 column

with an isocratic mobile phase, and quantification is performed by monitoring the UV

absorbance at a specific wavelength.
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Experimental Protocols
1. Materials and Reagents

Levamlodipine Besylate Reference Standard

Internal Standard (e.g., Nifedipine or a similar compound not co-administered)[2]

HPLC Grade Acetonitrile[3][4][5]

HPLC Grade Methanol[3]

Potassium Dihydrogen Phosphate (KH₂PO₄)[2][3][5]

Ortho-phosphoric Acid

Perchloric Acid[2]

Ultrapure Water

Drug-free Human Plasma (sourced from a certified blood bank)

2. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is required. The following conditions

are based on established methods:
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Parameter Specification

HPLC System Shimadzu LC-2010 CHT or equivalent[3]

Column
Waters C18 (150 x 4.6 mm, 5µm) or

equivalent[3]

Mobile Phase
10mM KH₂PO₄ Buffer (pH adjusted to 6.4) :

Acetonitrile : Methanol (20:70:10 v/v/v)[3]

Flow Rate 1.0 mL/min[2][3]

Injection Volume 20 µL

Detection UV at 360 nm[3]

Column Temp. Ambient

Run Time ~10 minutes

Retention Time Levamlodipine: ~4.1 min[3]

3. Preparation of Solutions

Stock Solution (Levamlodipine & IS): Accurately weigh and dissolve the reference standards

in methanol to prepare stock solutions of 1 mg/mL. Store at 4°C.

Working Solutions: Prepare serial dilutions of the stock solutions with the mobile phase to

create working standards for calibration curves and quality control (QC) samples.

Mobile Phase: Prepare the 10mM potassium dihydrogen phosphate buffer, adjust the pH to

6.4 with ortho-phosphoric acid, filter through a 0.45 µm membrane filter, and degas. Mix with

acetonitrile and methanol in the specified ratio.[3]

4. Sample Preparation (Protein Precipitation)

This protocol is a widely used, simple, and rapid technique for sample clean-up.[2][3]

Pipette 500 µL of plasma sample (or standard/QC) into a 1.5 mL microcentrifuge tube.

Add a specified amount of internal standard working solution.
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Add 1 mL of cold methanol (or perchloric acid/acetonitrile) to precipitate the plasma proteins.

[2][3]

Vortex the tube for 1 minute to ensure thorough mixing.

Centrifuge the sample at 10,000 RPM for 10 minutes at 4°C.[3]

Carefully transfer the clear supernatant to a clean HPLC vial.

Inject 20 µL of the supernatant into the HPLC system for analysis.

Method Validation Summary
The described HPLC method should be validated according to regulatory guidelines (e.g.,

USFDA). The following tables summarize typical performance characteristics reported for

similar methods.

Table 1: Linearity and Sensitivity

Parameter Typical Value Reference

Linearity Range 0.5 - 50.0 ng/mL [2]

Correlation Coefficient (r²) > 0.99

Lower Limit of Quantification

(LLOQ)
0.5 ng/mL [2]

Limit of Detection (LOD) 0.2 ng/mL [5]

Table 2: Accuracy and Precision

Accuracy is reported as % recovery, while precision is shown as the relative standard deviation

(%RSD).
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QC Level
Concentrati
on (ng/mL)

Intra-day
Precision
(%RSD)

Inter-day
Precision
(%RSD)

Accuracy
(%
Recovery)

Reference

LQC (Low) ~1.5 < 10% < 10% 85-115% [5]

MQC

(Medium)
~25 < 10% < 10% 85-115% [5]

HQC (High) ~45 < 10% < 10% 85-115% [5]

Table 3: Recovery and Stability

Parameter Typical Value Description Reference

Extraction Recovery > 90%

Compares analyte

response in extracted

plasma vs.

unextracted standard.

[4]

Freeze-Thaw Stability Stable

Analyte is stable after

multiple freeze-thaw

cycles (e.g., 3 cycles).

[3]

Short-Term Stability Stable

Analyte is stable in

plasma at room

temperature for a

specified period (e.g.,

24h).

[3]

Long-Term Stability Stable

Analyte is stable when

stored at -20°C or

-80°C for an extended

period.

[6]

Workflow Visualization
The following diagram illustrates the complete workflow for the quantification of levamlodipine

in plasma.
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Sample & Standard Preparation

HPLC Analysis

Data Processing

1. Plasma Sample Collection

2. Spike with Internal Standard

3. Add Precipitating Agent
(e.g., Methanol)

4. Vortex Mix

5. Centrifuge

6. Collect Supernatant

7. Inject into HPLC

Transfer to Vial

8. Chromatographic Separation
(C18 Column)

9. UV Detection (360 nm)

10. Obtain Chromatogram

11. Integrate Peak Areas

12. Construct Calibration Curve

13. Calculate Concentration

Click to download full resolution via product page

Caption: HPLC workflow for levamlodipine quantification.
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Alternative High-Sensitivity Method

For applications requiring lower detection limits, Liquid Chromatography with Tandem Mass

Spectrometry (LC-MS/MS) is a powerful alternative.[7][8] This technique offers superior

sensitivity and specificity, often achieving LLOQs in the picogram per milliliter (pg/mL) range.[7]

Sample preparation can involve protein precipitation, liquid-liquid extraction[1][8], or solid-

phase extraction[9][10].

Conclusion

The described RP-HPLC-UV method provides a reliable and accessible approach for the

quantification of levamlodipine in human plasma. The protocol, featuring a simple protein

precipitation step, is cost-effective and suitable for high-throughput analysis in pharmacokinetic

and bioequivalence studies. The validation data confirms that the method is linear, accurate,

and precise within the therapeutic concentration range.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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